7-Fluoro-3-[[1-[(4-methyl-1,2,4-triazol-3-yl)methyl]piperidin-4-yl]methyl]quinazolin-4-one

• IUPAC Name: 7-fluoro-3-[[1-[(4-methyl-1,2,4-triazol-3-yl)methyl]piperidin-4-yl]methyl]quinazolin-4-one
• InChI: InChI=1S/C18H21FN6O/c1-23-12-21-22-17(23)10-24-6-4-13(5-7-24)9-25-11-20-16-8-14(19)2-3-15(16)18(25)26/h2-3,8,11-13H,4-7,9-10H2,1H3
• InChI Key: SXRJHYGQJZUYSA-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NN=C1CN2CCC(CC2)CN3C=NC4=C(C3=O)C=CC(=C4)F
• Molecular Formula: C18H21FN6O
• Molecular Weight: 356.4 g/mol

Description

The compound you’re asking about is a complex organic molecule that contains several functional groups, including a quinazolinone, a triazole, and a piperidine ring. These types of compounds are often found in pharmaceuticals and could have various biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The exact structure would depend on the specific arrangement and connectivity of these groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Some general properties can be predicted based on the functional groups present. For example, it would likely be a solid at room temperature and could have varying degrees of solubility depending on the specific substituents present.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. For example, many drugs work by binding to a specific protein in the body and altering its function.

Future Directions

The future research directions would depend on the specific properties and activities of this compound. If it shows promising biological activity, it could be further developed as a drug. Alternatively, it could be used as a starting point for the synthesis of other complex molecules.